3-Fluoro-4-(morpholin-4-yl)benzonitrile

• IUPAC Name: 3-fluoro-4-morpholin-4-ylbenzonitrile
• InChI: InChI=1S/C11H11FN2O/c12-10-7-9(8-13)1-2-11(10)14-3-5-15-6-4-14/h1-2,7H,3-6H2
• InChI Key: QRRSOXPTKLNRCM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C#N)F
• Molecular Formula: C11H11FN2O
• Molecular Weight: 206.22 g/mol

Description

“3-Fluoro-4-(morpholin-4-yl)benzonitrile” is a chemical compound with the molecular formula C11H11FN2O and a molecular weight of 206.22. It is used in various applications and research.

Molecular Structure Analysis

The InChI code for “3-Fluoro-4-(morpholin-4-yl)benzonitrile” is 1S/C11H11FN2O/c12-10-5-9(8-13)6-11(7-10)14-1-3-15-4-2-14/h5-7H,1-4H2. This code provides a specific description of the molecule’s structure.

Scientific Research Applications

Kinase Inhibition Studies

3-Fluoro-4-(morpholin-4-yl)benzonitrile: has been investigated as a LRRK2 kinase inhibitor . LRRK2 (Leucine-rich repeat kinase 2) is implicated in Parkinson’s disease, and inhibiting its activity may have therapeutic potential. .

Antibacterial and Anticancer Research

In the quest for improved antibacterial and anticancer agents, novel derivatives of 3-fluoro-4-(morpholin-4-yl)benzonitrile have been synthesized and evaluated. .

Synthesis routes and methods

Procedure details

To a DMF (20 mL) solution of 3,4-difluorobenzonitrile (3.00 g), morpholine (2.82 g) and potassium carbonate (5.97 g) were added, and the reaction solution was allowed to be warmed to 100° C. and agitated for 5.5 hours. Water and ethyl acetate were added to the reaction solution after confirming disappearance of the starting materials, and the organic layer was partitioned. After the obtained organic layer was washed with a saturated saline solution, it was dried over anhydrous magnesium sulfate and 4.41 g of the title compound was obtained by condensing under reduced pressure. The physical properties of the compound are as follows.